Cas no 6975-85-5 (4-Methoxybutan-2-one)

4-Methoxybutan-2-one (CAS 1679-64-7) is a clear, colorless liquid ketone with the molecular formula C5H10O2. It features a methoxy group adjacent to a carbonyl functionality, imparting unique reactivity and solubility properties. This compound is valued for its role as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its balanced polarity and moderate boiling point make it suitable for use as a solvent in selective reactions. The methoxy substitution enhances its stability and compatibility with polar and non-polar substrates, offering versatility in synthetic applications. Proper handling and storage are recommended due to its flammability and potential irritant properties.
4-Methoxybutan-2-one structure
4-Methoxybutan-2-one structure
Product Name:4-Methoxybutan-2-one
CAS No:6975-85-5
MF:C5H10O2
MW:102.131701946259
MDL:MFCD08704277
CID:510394
PubChem ID:138889
Update Time:2025-10-19

4-Methoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxybutan-2-one
    • 2-Butanone, 4-methoxy-
    • 4-METHOXY-BUTAN-2-ONE
    • 4-Methoxy-2-butanone
    • 1-methoxybutan-3-one
    • 2-Butanone,4-methoxy
    • 4-Methoxy-butan-2-on
    • 4-methoxybutan-2-one(SALTDATA: FREE)
    • CS-0250048
    • Z362119682
    • BS-12717
    • NSC20545
    • InChI=1/C5H10O2/c1-5(6)3-4-7-2/h3-4H2,1-2H
    • methyl beta-methoxyethyl ketone
    • 4-Methoxy-2-butanone #
    • 4-methoxy-2 -butanone
    • 6975-85-5
    • DTXSID60220045
    • MFCD08704277
    • AKOS009231925
    • EN300-49430
    • SCHEMBL268362
    • NSC-20545
    • J-515630
    • A866757
    • 4-Methoxybutan-2-one, AldrichCPR
    • SY102177
    • NSC 20545
    • DB-349479
    • DTXCID60142536
    • ALBB-027646
    • G31073
    • MDL： MFCD08704277
    • Inchi： 1S/C5H10O2/c1-5(6)3-4-7-2/h3-4H2,1-2H3
    • InChI Key： DRWOJIIXBYNGGW-UHFFFAOYSA-N
    • SMILES： O(C)CCC(C)=O

Computed Properties

  • Exact Mass: 102.06800
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 59.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 0.61190

4-Methoxybutan-2-one Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Methoxybutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M266378-50mg
4-methoxybutan-2-one
 6975-85-5
50mg
 $ 50.00 2022-06-04
TRC
M266378-100mg
4-methoxybutan-2-one
 6975-85-5
100mg
 $ 70.00 2022-06-04
TRC
M266378-500mg
4-methoxybutan-2-one
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500mg
 $ 275.00 2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M78100-1g
4-Methoxybutan-2-one
 6975-85-5
1g
 ¥1812.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M78100-250mg
4-Methoxybutan-2-one
 6975-85-5
250mg
 ¥732.0 2021-09-08
abcr
AB266474-250 mg
4-Methoxybutan-2-one; .
 6975-85-5
250mg
 €219.30 2023-04-26
abcr
AB266474-1 g
4-Methoxybutan-2-one; .
 6975-85-5
1g
 €367.20 2023-04-26
abcr
AB266474-5 g
4-Methoxybutan-2-one; .
 6975-85-5
5g
 €1067.20 2023-04-26
eNovation Chemicals LLC
D520237-5g
4-Methoxybutan-2-one
 6975-85-5 97%
5g
 $1305 2024-05-24
eNovation Chemicals LLC
D520237-10g
4-Methoxybutan-2-one
 6975-85-5 97%
10g
 $2000 2024-05-24

4-Methoxybutan-2-one Production Method

4-Methoxybutan-2-one Related Literature

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